Cas no 2171715-15-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid
• CAS No: 2171715-15-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6224637
• PubChem ID: 165583981
• Update Time: 2025-06-26

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methoxybutanoic acid
• 2171715-15-2
• EN300-1524802

• Inchi： 1S/C23H26N2O6/c1-14(21(26)24-12-11-20(30-2)22(27)28)25-23(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： LYZHTQWLUAZIMS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NCCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid (CAS No. 2171715-15-2)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid, identified by its CAS number 2171715-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety and multiple functional groups such as methoxycarbonyl, amino, and carboxylic acid functionalities. The unique arrangement of these groups imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The fluorene core in this molecule is particularly noteworthy due to its stability and fluorescence properties, which have been extensively studied in the context of bioimaging and drug delivery systems. Recent advancements in medicinal chemistry have highlighted the potential of fluorene derivatives as probes and scaffolds for developing novel therapeutic agents. The methoxycarbonyl group, on the other hand, serves as a protecting group for the amino function, allowing for selective modifications during synthetic pathways. This feature is crucial in multi-step organic synthesis, where precise control over reaction conditions is essential to achieve high yields and purity.

The amino and carboxylic acid functionalities in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid provide multiple points of interaction with biological targets. These groups can participate in hydrogen bonding, ionic interactions, or even covalent modifications, depending on the intended application. In drug design, such versatile functional moieties are highly valued for their ability to modulate binding affinity and selectivity. For instance, the carboxylic acid group can be used to form esters or amides, while the amino group can be incorporated into peptidomimetics or protein-protein interaction inhibitors.

Recent studies have demonstrated the utility of this compound in the development of protease inhibitors, which are critical in treating various diseases ranging from cancer to infectious disorders. The fluorene moiety enhances solubility and bioavailability, making it an attractive component for oral or injectable formulations. Additionally, the presence of multiple chiral centers allows for the synthesis of enantiomerically pure forms, which are often required for optimal pharmacological activity. Chiral drugs exhibit different biological activities based on their stereochemistry, necessitating rigorous stereocontrol during synthesis.

The methoxybutanoic acid backbone provides a flexible alkyl chain that can be tailored to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This structural feature is particularly important in drug discovery pipelines, where compounds must balance efficacy with favorable pharmacokinetic profiles. The methoxy group further contributes to metabolic stability by preventing rapid degradation under physiological conditions.

In the realm of computational chemistry, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid has been subjected to molecular docking simulations to evaluate its potential interactions with target proteins. These simulations have revealed promising binding affinities with enzymes involved in inflammatory pathways and signal transduction cascades. Such insights are invaluable for rationalizing lead optimization strategies and guiding experimental validation efforts.

The synthesis of this compound involves a series of well-established organic transformations, including condensation reactions, protection-deprotection strategies, and purification techniques. Advanced synthetic methodologies such as flow chemistry have been explored to improve scalability and reproducibility. These modern approaches not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

From a biochemical perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxybutanoic acid exhibits interesting properties when tested in vitro. Its ability to modulate enzyme activity has been investigated using enzymatic assays, revealing potential applications in enzyme inhibition studies. Furthermore, its fluorescence characteristics make it suitable for use as a fluorescent probe in cellular studies, enabling researchers to track molecular interactions within living cells.

The pharmaceutical industry has shown considerable interest in this compound due to its structural complexity and functional diversity. It serves as a versatile building block for designing novel therapeutics targeting complex diseases. Collaborative efforts between academia and industry have led to several patents describing derivatives of this compound with enhanced pharmacological properties.

Future research directions may explore the use of 4-2-(9H-fluoren-9 -yl)methoxycarbonylamino)propanamido -2-methoxybutanoic acid in combination therapies or as a scaffold for developing next-generation drugs. Its unique structural features make it an ideal candidate for generating libraries of compounds through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

In conclusion,4 - 2 - (( 9 H - fluorene - 9 - ylmethoxycarbonyl ) amino ) propanamido - 2 - methoxybutanoic acid ( CAS No . 2171715 - 15 - 2 ) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas . Its complex architecture , coupled with favorable physicochemical properties , positions it as a valuable asset in the ongoing quest to develop innovative treatments for human diseases . Continued exploration of its pharmacological potential will undoubtedly yield further insights into its utility as both a research tool and a lead compound for new drug candidates .